cis-3-Octenyl propionate

• CAS RN: 94134-03-9
• Molecular Formula: C11H20O2
• Molecular Weight: 184.27 g/mol
• IUPAC Name: [(Z)-oct-3-enyl] propanoate
• InChI: InChI=1S/C11H20O2/c1-3-5-6-7-8-9-10-13-11(12)4-2/h7-8H,3-6,9-10H2,1-2H3/b8-7-
• InChI Key: NTQOADMSKSBQCI-FPLPWBNLSA-N
• Isomeric SMILES: CCCC/C=C\CCOC(=O)CC
• SMILES: CCCCC=CCCOC(=O)CC
• density: 0.882-0.889
• physical_description: Colourless to pale yellow liquid; Unique pear-like aroma with a honeydew melon nuance
• Pictograms: Irritant
• solubility: Insoluble in water; soluble in most organic solvents; Soluble (in ethanol)

Description

cis-3-Octenyl propionate, also known as (Z)-oct-3-en-1-yl propionate or propanoate(3Z)-3-octen-1-ol, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. cis-3-Octenyl propionate is considered to be a practically insoluble (in water) and relatively neutral molecule. cis-3-Octenyl propionate has been primarily detected in urine. Within the cell, cis-3-octenyl propionate is primarily located in the membrane (predicted from logP) and cytoplasm. cis-3-Octenyl propionate has a honeydew, melon, and pear taste.

Scientific Research Applications

Photocatalysis in Organic Compounds

The photocatalytic properties of materials like ZnS or CdS can induce efficient cis-trans photoisomerization of simple alkenes, including 2-octenes, 3-hexen-1-ols, and methyl 9-octadecenoates. The quantum yields for these photoisomerizations exceed unity, showcasing a high turnover at active sites. This mechanism, primarily involving trapped holes at surface states, demonstrates the potential of these materials in organic photocatalysis applications (Yanagida, Mizumoto, & Pac, 1986).

Role in Catalysis and Synthesis

cis-1-Octenyl(pyridine)cobaloxime and its trans variant have shown significant potential in catalysis, especially in bromination and mercuration reactions. These compounds display a preference in product formation based on the solvent used and the specific isomer involved. This indicates the relevance of cis-3-Octenyl propionate and its analogs in the field of synthetic organic chemistry, particularly in electrophilic displacement reactions (Tada, Kubota, & Shinozaki, 1976).

Atmospheric Chemistry and Environmental Impact

cis-3-Octenyl propionate and similar compounds are significant in atmospheric chemistry, especially as part of green leaf volatiles (GLVs). Understanding the kinetics and mechanisms of their reactions with atmospheric oxidants like ozone is crucial for environmental assessment and model simulation. Research demonstrates that the reactivity of these compounds with ozone is influenced by their chemical structure, highlighting the importance of these compounds in atmospheric chemical processes and environmental studies (Zhang et al., 2018).